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Compound of Interest

Compound Name:
3'-(Hydroxymethyl)-biphenyl-4-

acetic acid

Cat. No.: B178261 Get Quote

Product Name: 3'-(Hydroxymethyl)-biphenyl-4-acetic acid

CAS Number: 176212-50-3

Molecular Formula: C₁₅H₁₄O₃

Molecular Weight: 242.27 g/mol

Chemical Structure
Caption: 2D structure of 3'-(Hydroxymethyl)-biphenyl-4-acetic acid.

Physical and Chemical Properties
A summary of the key physical and chemical properties for 3'-(Hydroxymethyl)-biphenyl-4-
acetic acid is provided in the table below. This information is crucial for handling, storage, and

preparation of the chemical for experimental use.
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Property Value Source

IUPAC Name
[3'-(hydroxymethyl)[1,1'-

biphenyl]-4-yl]acetic acid
[1][2]

Molecular Weight 242.27 g/mol [3]

Appearance Solid [1]

Purity >95% (commercially available) [2]

Storage Temperature Room Temperature [2]

Biological Activity and Research Applications
Currently, there is a significant lack of publicly available scientific literature detailing the

biological activity, mechanism of action, or specific research applications of 3'-
(Hydroxymethyl)-biphenyl-4-acetic acid. While the compound is available from commercial

suppliers, its potential pharmacological effects and utility as a research tool have not been

documented in peer-reviewed studies.

The broader class of biphenyl carboxylic acid derivatives has been explored for various

therapeutic areas, including as anti-inflammatory agents and as inhibitors of enzymes like

acetylcholinesterase and butyrylcholinesterase in the context of Alzheimer's disease research.

[4] However, it is crucial to note that these findings relate to other molecules within this

chemical class and cannot be directly extrapolated to 3'-(Hydroxymethyl)-biphenyl-4-acetic
acid.

Given the absence of specific biological data, researchers interested in this compound would

need to undertake initial screening and characterization studies to determine its properties.

Experimental Protocols
Due to the lack of published research, standardized experimental protocols for the use of 3'-
(Hydroxymethyl)-biphenyl-4-acetic acid have not been established. Researchers should

develop their own protocols based on the intended application and the general principles of in

vitro or in vivo testing.
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Below is a generalized workflow that can be adapted for the initial investigation of this

compound's biological effects.

Compound Preparation

Initial Biological Screening

Data Analysis and Interpretation

Stock Solution Preparation
(e.g., in DMSO)

Serial Dilutions
(in appropriate solvent/media)

Cell Viability/Cytotoxicity Assay
(e.g., MTT, MTS)

Treat cells

Target Binding Assay
(if a target is hypothesized)

Add to assay

Phenotypic Screening
(e.g., reporter assay)

Treat cells/organisms

Dose-Response Curve Generation
(IC50/EC50 determination)

Statistical Analysis

Hit Validation and Follow-up

Click to download full resolution via product page

Caption: General workflow for the initial biological evaluation of a research chemical.
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Signaling Pathway Analysis
As the mechanism of action for 3'-(Hydroxymethyl)-biphenyl-4-acetic acid is unknown, no

specific signaling pathways can be depicted. Should initial screening reveal a particular

biological effect, further studies would be required to elucidate the underlying molecular

pathways. A hypothetical workflow for such an investigation is presented below.

Discovery of Biological Effect

Mechanism of Action Studies

Pathway Validation

Model Development

Initial Screening Identifies
 a Bioactive 'Hit'

Target Identification
(e.g., affinity chromatography, proteomics)

Pathway Profiling
(e.g., RNA-seq, Western blot arrays)

Gene Knockdown/Knockout
(e.g., siRNA, CRISPR)

Use of Known Pathway Inhibitors

Construction of Signaling
Pathway Diagram

Click to download full resolution via product page
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Caption: Hypothetical workflow for elucidating the signaling pathway of a novel bioactive

compound.

Safety and Handling
According to the safety information provided by a commercial supplier, 3'-(Hydroxymethyl)-
biphenyl-4-acetic acid is associated with the following hazards:

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing).[2]

Researchers should consult the full Safety Data Sheet (SDS) from their supplier before

handling this compound and use appropriate personal protective equipment (PPE), including

gloves, lab coat, and eye protection. Work should be conducted in a well-ventilated area or a

chemical fume hood.

Conclusion
3'-(Hydroxymethyl)-biphenyl-4-acetic acid is a commercially available research chemical

with a currently uncharacterized biological profile. The information provided here serves as a

starting point for researchers interested in investigating its potential properties. Due to the lack

of published data, all biological effects and experimental protocols must be determined

empirically. Standard safety precautions for handling chemical reagents should be strictly

followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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